1-methyl-1H-indol-6-ol
Cat. No. B2508679
M. Wt: 147.177
InChI Key: OOOVRUXKQGYTPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05034015
Procedure details
The mixture constituted by 0.24 mole (57 g) 6-benzyloxy-1-methylindole, 5.7 g 10% palladium-on-charcoal, 114 ml cyclohexane and 170 ml 96° ethanol is heated for 30 minutes under reflux. It is filtered hot in order to remove the catalyst. After evaporation of the filtrate under vacuum, an oil is obtained which, when dissolved in isopropyl ether, leads after evaporation to dryness to the desired product. It melts at 74° C.
Identifiers
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REACTION_CXSMILES
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C([O:8][C:9]1[CH:17]=[C:16]2[C:12]([CH:13]=[CH:14][N:15]2[CH3:18])=[CH:11][CH:10]=1)C1C=CC=CC=1.C1CCCCC1.C(O)C>C(OC(C)C)(C)C.[Pd]>[OH:8][C:9]1[CH:17]=[C:16]2[C:12]([CH:13]=[CH:14][N:15]2[CH3:18])=[CH:11][CH:10]=1
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Inputs
Step One
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Name
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Quantity
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57 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=CC=C2C=CN(C2=C1)C
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Name
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Quantity
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114 mL
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Type
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reactant
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Smiles
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C1CCCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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5.7 g
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Type
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catalyst
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Smiles
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[Pd]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(C)OC(C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated for 30 minutes
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux
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FILTRATION
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Type
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FILTRATION
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Details
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It is filtered hot in order
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the catalyst
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation of the filtrate under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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an oil is obtained which, when
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CUSTOM
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Type
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CUSTOM
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Details
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after evaporation to dryness to the desired product
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Outcomes
Product
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Name
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Type
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Smiles
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OC1=CC=C2C=CN(C2=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
